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Introduction

Triallyl isocyanurate (TAIC) is a trifunctional monomer notable for its ability to enhance the

thermal stability and flame retardancy of various polymers. When copolymerized, TAIC acts as

a crosslinking agent, creating a robust three-dimensional network within the polymer matrix.

This network structure is fundamental to its flame retardant mechanism, which primarily

operates in the condensed phase by promoting the formation of a stable, insulating char layer

during combustion. This char layer acts as a physical barrier, limiting the evolution of flammable

gases and reducing the transfer of heat to the underlying material. These properties make TAIC

copolymers highly valuable in applications requiring stringent fire safety standards, such as in

electronics, wire and cable insulation, and construction materials.

Applications of Triallyl Isocyanurate Copolymers in
Flame Retardancy
Triallyl isocyanurate is a versatile crosslinking co-agent used to impart flame retardancy to a

variety of polymers. Its applications span several industries where fire safety is paramount.

1. Wire and Cable Insulation
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TAIC is frequently used in polyolefin-based insulation for wires and cables, such as those made

from polyethylene (PE) and ethylene-vinyl acetate (EVA).[1][2][3] The crosslinking induced by

TAIC enhances the thermal stability of these materials, preventing them from dripping molten

polymer during a fire, which can spread flames.[3] This is particularly crucial for plenum-rated

cables and other wiring used in building construction.[3]

2. Thermosetting Resins

Unsaturated polyester (UP) resins, commonly used in construction and automotive

components, are inherently flammable.[4][5] Incorporating TAIC into the UP resin formulation

leads to a crosslinked structure that promotes char formation upon combustion.[4] This char

layer insulates the underlying material and reduces the release of flammable volatiles.[4]

3. Thermoplastics

TAIC is also employed to improve the flame retardancy of thermoplastics like polylactide (PLA).

In combination with a free-radical initiator such as dicumyl peroxide (DCP), TAIC forms a

crosslinked network within the PLA matrix.[2][6] This network structure significantly enhances

the char yield, leading to improved Limiting Oxygen Index (LOI) values and UL-94 ratings.[2][6]

4. Intumescent Flame Retardant Systems

TAIC can be a component of intumescent flame retardant (IFR) systems, particularly in

polymers like polypropylene (PP).[7][8] In these systems, TAIC contributes to the charring

process, working synergistically with an acid source (like ammonium polyphosphate) and a

blowing agent to create a swollen, insulating char layer that protects the polymer.[8]

Flame Retardant Mechanism of TAIC Copolymers
The primary flame retardant mechanism of triallyl isocyanurate copolymers is centered on

condensed-phase activity, specifically the promotion of a stable char layer. This process can be

understood through the following logical steps:
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Caption: Flame retardant mechanism of TAIC copolymers.

Upon exposure to heat, the allyl groups of TAIC facilitate the formation of a crosslinked, three-

dimensional network within the polymer.[2] This network structure enhances the thermal

stability of the polymer and promotes the formation of a carbonaceous char layer.[9][10] This

char layer acts as a physical barrier, insulating the underlying polymer from the heat source

and impeding the release of flammable volatile compounds that fuel the fire.[9][10]

Quantitative Data on Flame Retardant Performance
The following tables summarize the flame retardant performance of various triallyl isocyanurate

copolymers from cited literature.

Table 1: Limiting Oxygen Index (LOI) and UL-94 Ratings
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Polymer
Matrix

TAIC
Concentrati
on

Other
Additives

LOI (%)
UL-94
Rating

Reference(s
)

Polylactide

(PLA)
0.3 wt%

0.9 wt%

Dicumyl

Peroxide

(DCP)

39.2 V-0 [2][6]

Polypropylen

e (PP)
1 part 24 parts IFR 28.5 V-0 [8]

Unsaturated

Polyester

(UP)

15 wt% DOPO 30.8 V-0 [4]

EVA/ATH - PhVPOSS - V-1 [11]

Table 2: Cone Calorimetry Data

Polymer
Matrix

TAIC
Concentrati
on

Other
Additives

Peak Heat
Release
Rate
(pHRR)
Reduction

Total Heat
Release
(THR)
Reduction

Reference(s
)

Polylactide

(PLA)
0.3 wt% 0.9 wt% DCP

Slight

Decrease

Slight

Decrease
[6]

Unsaturated

Polyester

(UP)

15 wt%
DOPO, 30

wt% M-SiC
51% 35% [4]

EVA/ATH - PhVPOSS 7.89% - [11]

Experimental Protocols
1. Synthesis of a Flame-Retardant Triallyl Isocyanurate Prepolymer
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This protocol is adapted from a patented method for preparing a flame-retardant TAIC

prepolymer.[12][13]

Materials:

Triallyl isocyanurate (TAIC)

Toluene (solvent)

Dicumyl peroxide (polymerization initiator)

6H-dibenz[c,e][6][14]oxaphosphorine-6-oxide (polymerization modifier/flame retardant)

Methanol

Procedure:

In a reactor equipped with a stirrer, reflux condenser, nitrogen inlet, and thermometer,

charge 70g of TAIC, 120g of toluene, 3.5g of dicumyl peroxide, and 7g of 6H-dibenz[c,e][6]

[14]oxaphosphorine-6-oxide.[13]

Purge the reactor with nitrogen.

Heat the mixture to 115°C and maintain for 4 hours with stirring.[13]

Cool the reaction mixture to room temperature.

Pour the cooled mixture into 1500 ml of methanol to precipitate the prepolymer.[13]

Filter the precipitate, wash with fresh methanol, and dry under vacuum.
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Caption: Synthesis workflow for a flame-retardant TAIC prepolymer.
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2. Limiting Oxygen Index (LOI) Test (ASTM D2863)

This protocol outlines the general procedure for determining the LOI of a polymer sample.[15]

[16][17][18]

Apparatus:

LOI apparatus with a heat-resistant glass chimney

Specimen holder

Gas flow meters for oxygen and nitrogen

Ignition source

Procedure:

Prepare test specimens of the TAIC copolymer according to the standard (typically bars of

80-150 mm long, 10 mm wide, and 4 mm thick).[15]

Mount the specimen vertically in the center of the glass chimney.

Introduce a mixture of oxygen and nitrogen into the bottom of the chimney at a specified

flow rate.

Vary the oxygen concentration and ignite the top of the specimen.

Determine the minimum oxygen concentration that just supports sustained, candle-like

burning of the material.[15][16]

3. UL-94 Vertical Burn Test

This protocol describes the UL-94 vertical burn test for classifying the flammability of plastic

materials.[6][7][14][19]

Apparatus:

Enclosed test chamber
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Specimen holder to clamp the specimen vertically

Burner with a specified flame height

Timing device

Cotton batting

Procedure:

Prepare rectangular bar specimens (typically 125 x 13 mm).[6]

Condition the specimens as required by the standard.[6]

Mount a specimen vertically in the holder. Place a layer of dry cotton 300 mm below the

specimen.[6]

Apply a specified flame to the bottom edge of the specimen for 10 seconds and then

remove it.[6][14]

Record the afterflame time.

Immediately reapply the flame for another 10 seconds and remove it.[6][14]

Record the afterflame and afterglow times. Note if any flaming drips ignite the cotton

below.[6]

Classify the material as V-0, V-1, or V-2 based on the burning times and dripping behavior.

[19]

4. Cone Calorimetry (ASTM E1354)

This protocol provides a general overview of the cone calorimetry test to measure heat release

rates.[1][20][21][22]

Apparatus:

Cone calorimeter, including a conical radiant heater, specimen holder, load cell, and gas

analysis system.
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Procedure:

Prepare square specimens (typically 100 x 100 mm) of the TAIC copolymer.[20]

Condition the specimens to a constant weight at 23°C and 50% relative humidity.[20]

Wrap the specimen in aluminum foil, leaving the top surface exposed, and place it in the

specimen holder.

Position the specimen on the load cell under the conical heater.

Expose the specimen to a set heat flux (e.g., 35 or 50 kW/m²).[20]

Ignite the evolved gases with a spark igniter.

Continuously measure the heat release rate, mass loss, and smoke production throughout

the test.[20][22]
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Caption: General workflow for flame retardancy testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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